4-(Piperidin-1-ium-1-ylmethyl)benzoate
4-(Piperidin-1-ium-1-ylmethyl)benzoate
Brand Name:
Vulcanchem
CAS No.:
159691-33-5
VCID:
VC0069625
InChI:
InChI=1S/C13H17NO2/c15-13(16)12-6-4-11(5-7-12)10-14-8-2-1-3-9-14/h4-7H,1-3,8-10H2,(H,15,16)
SMILES:
C1CCN(CC1)CC2=CC=C(C=C2)C(=O)O
Molecular Formula:
C13H17NO2
Molecular Weight:
219.28 g/mol
4-(Piperidin-1-ium-1-ylmethyl)benzoate
CAS No.: 159691-33-5
Main Products
VCID: VC0069625
Molecular Formula: C13H17NO2
Molecular Weight: 219.28 g/mol
| CAS No. | 159691-33-5 |
|---|---|
| Product Name | 4-(Piperidin-1-ium-1-ylmethyl)benzoate |
| Molecular Formula | C13H17NO2 |
| Molecular Weight | 219.28 g/mol |
| IUPAC Name | 4-(piperidin-1-ylmethyl)benzoic acid |
| Standard InChI | InChI=1S/C13H17NO2/c15-13(16)12-6-4-11(5-7-12)10-14-8-2-1-3-9-14/h4-7H,1-3,8-10H2,(H,15,16) |
| Standard InChIKey | RNCCMTVMMFUIKR-UHFFFAOYSA-N |
| SMILES | C1CCN(CC1)CC2=CC=C(C=C2)C(=O)O |
| Canonical SMILES | C1CC[NH+](CC1)CC2=CC=C(C=C2)C(=O)[O-] |
| PubChem Compound | 1092975 |
| Last Modified | Nov 11 2021 |
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